3-Benzyl-1-(4-chlorophenyl)pyrrolidine-2,5-dione

• IUPAC Name: 3-benzyl-1-(4-chlorophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H14ClNO2/c18-14-6-8-15(9-7-14)19-16(20)11-13(17(19)21)10-12-4-2-1-3-5-12/h1-9,13H,10-11H2
• InChI Key: UHKWRMAQUQGVHY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)Cl)CC3=CC=CC=C3
• Molecular Formula: C17H14ClNO2
• Molecular Weight: 299.7 g/mol

Description

3-Benzyl-1-(4-chlorophenyl)pyrrolidine-2,5-dione is a heterocyclic compound that features a pyrrolidine ring substituted with a benzyl group and a 4-chlorophenyl group. This compound is of interest due to its potential biological activities and applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Benzyl-1-(4-chlorophenyl)pyrrolidine-2,5-dione typically involves the cyclization of appropriate precursors. One common method involves the reaction of 4-chlorobenzylamine with maleic anhydride to form an intermediate, which then undergoes cyclization to yield the desired pyrrolidine-2,5-dione structure. The reaction conditions often include heating and the use of solvents such as toluene or ethanol to facilitate the cyclization process .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

3-Benzyl-1-(4-chlorophenyl)pyrrolidine-2,5-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl and chlorophenyl positions, using reagents like sodium hydride or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) or potassium tert-butoxide in tetrahydrofuran (THF).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

3-Benzyl-1-(4-chlorophenyl)pyrrolidine-2,5-dione has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurological disorders and cancer.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-Benzyl-1-(4-chlorophenyl)pyrrolidine-2,5-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cancer cell proliferation or interact with neurotransmitter receptors in the brain .

Comparison with Similar Compounds

Similar Compounds

3-Benzyl-1-phenylpyrrolidine-2,5-dione: Lacks the 4-chlorophenyl group, which may affect its biological activity.

3-Benzyl-1-(4-methylphenyl)pyrrolidine-2,5-dione: Contains a methyl group instead of a chlorine atom, leading to different chemical properties.

3-Benzyl-1-(4-fluorophenyl)pyrrolidine-2,5-dione: The fluorine atom may enhance its stability and biological activity compared to the chlorine atom.

Uniqueness

3-Benzyl-1-(4-chlorophenyl)pyrrolidine-2,5-dione is unique due to the presence of the 4-chlorophenyl group, which can influence its chemical reactivity and biological activity. The chlorine atom may enhance its binding affinity to certain molecular targets, making it a valuable compound for research and potential therapeutic applications .